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EMERYVILLE, Calif. - This technical guide provides a comprehensive overview of the
preclinical data for 4D-175, an investigational adeno-associated virus (AAV)-based gene
therapy developed by 4D Molecular Therapeutics (4DMT) for the treatment of geographic
atrophy (GA) secondary to age-related macular degeneration (AMD). 4D-175 is designed to
deliver a shortened, codon-optimized form of the human complement factor H (SCFH) gene via
a proprietary, engineered AAV vector, R100, administered through intravitreal injection.[1][2][3]
The therapeutic rationale is to restore normal complement regulation in the retina, thereby
slowing the progression of GA.[1][4]

Core Components of 4D-175

e Vector: R100, a proprietary and clinically validated retinotropic AAV capsid with enhanced
ability to penetrate vitreoretinal barriers and transduce retinal cells following intravitreal
administration.[2][5]

o Transgene: A codon-optimized sequence encoding a shortened, highly functional version of
human complement factor H (sCFH). This shortened form is designed to fit within the
packaging capacity of AAV vectors while retaining robust biological activity.[1][2][6]
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e Promoter: A ubiquitous promoter is used to drive the expression of the sCFH transgene in
retinal cells.[2][5]

In Vitro Efficacy

The in vitro efficacy of 4D-175 was evaluated in human induced pluripotent stem cell-derived
retinal pigment epithelial (IPSC-RPE) cells. These studies aimed to demonstrate dose-
dependent expression of sSCFH and the subsequent inhibition of the alternative complement
pathway.[7]

Data Presentation: In Vitro Studies
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Experimental Protocols: In Vitro Studies

1. Cell Culture and Transduction:

e Human iPSC-derived RPE cells were cultured.[7]
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e Cells were transduced with 4D-175 at varying multiplicities of infection (MOIs). A 4ADMT
presentation indicates MOIs of 5,000, 20,000, and 50,000 were used for sCFH expression
analysis, while MOls of 800, 2,000, and 5,000 were used for the MAC formation assay.[2][5]

2. sCFH Expression Quantification:

e The concentration of secreted sCFH protein in the cell culture media was quantified using an
enzyme-linked immunosorbent assay (ELISA).[7]

3. Complement Activation and MAC Formation Assay:

e The complement pathway was activated by adding 1% serum and 0.5 mg/mL zymosan to
the culture media.[7]

e The formation of the Membrane Attack Complex (MAC) on the surface of the RPE cells was
analyzed by immunocytochemistry and quantified by flow cytometry.[7]

In Vivo Safety and Biodistribution

The safety, tolerability, and biodistribution of 4D-175 were assessed in non-human primates
(NHPs) following a single intravitreal injection.

Data Presentation: In Vivo NHP Studies
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Experimental Protocols: In Vivo Studies

1. Animal Model and Administration:

N

inflammation.[7]

w

. Biodistribution Analysis:

. Safety and Tolerability Assessment:

Non-human primates were used for the safety and biodistribution studies.[7]

4D-175 was administered via a single intravitreal injection at doses up to 5x10 vg/eye.[7]

Ocular health was monitored for 12 weeks, with assessments for toxicities and ocular
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» Retinal biodistribution was evaluated to determine the extent of vector transduction across
different retinal layers.[7] While specific quantitative data for 4D-175 biodistribution is not
detailed in the provided sources, studies on the R100 vector involved analysis of transgene

expression (e.g., GFP) in retinal cross-sections.[2][5]

Mandatory Visualizations
Signaling Pathway of 4D-175
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Caption: Mechanism of Action for 4D-175 in Geographic Atrophy.
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Experimental Workflow for In Vitro Characterization
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Caption: Workflow for in vitro characterization of 4D-175.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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